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Compound of Interest

Compound Name: Lithium butoxide

Cat. No.: B1630018 Get Quote

An In-depth Technical Guide to the Physical and Chemical Properties of Lithium tert-Butoxide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the physical and chemical properties of

lithium tert-butoxide, a pivotal reagent in modern organic synthesis and materials science. This

document outlines its key characteristics, provides detailed experimental protocols for its

synthesis and common applications, and presents visual representations of reaction

mechanisms and experimental workflows.

Physical Properties
Lithium tert-butoxide is a white to off-white, crystalline solid that is highly reactive and sensitive

to moisture and air.[1][2] It is often supplied as a powder or as a solution in an organic solvent,

such as tetrahydrofuran (THF) or hexanes, to mitigate its reactivity.[2] A summary of its key

physical properties is presented in Table 1.

Table 1: Physical Properties of Lithium tert-Butoxide
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Property Value References

Molecular Formula C₄H₉LiO

Molecular Weight 80.05 g/mol

Appearance
White to off-white

powder/chunks
[3]

Melting Point
~150 °C (decomposes) or 283

°C
[4][5]

Boiling Point 110 °C at 0.1333 hPa

Density 0.897 g/cm³

Solubility
Soluble in THF, toluene,

hexane, and diethyl ether.
[2]

Note on Melting Point: There is a notable discrepancy in the reported melting point of lithium

tert-butoxide. Some sources indicate decomposition at approximately 150 °C, while others

report a melting point of 283 °C.[4][5] The lower temperature likely represents the

decomposition point under atmospheric pressure, whereas the higher value may correspond to

the melting point under vacuum or for a specific polymorph.

Chemical Properties and Reactivity
Lithium tert-butoxide is a strong, non-nucleophilic base widely employed in organic synthesis.

[6] Its bulky tert-butyl group sterically hinders its ability to act as a nucleophile in many cases,

making it an excellent choice for deprotonation reactions where competing nucleophilic addition

is undesirable.[3]

Key aspects of its chemical reactivity include:

Strong Basicity: It readily deprotonates a wide range of acidic protons, including those of

alcohols, terminal alkynes, and carbon acids.[7]

Catalytic Activity: It can act as a catalyst or initiator in various reactions, including

polymerization and alkylation reactions.[8][9]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 10 Tech Support

https://www.masterorganicchemistry.com/2011/10/29/reagent-friday-kotbu/
https://commonchemistry.cas.org/detail?cas_rn=1907-33-1
https://parchem.com/chemical-supplier-distributor/lithium-tert-butoxide-015337
https://www.guidechem.com/dictionary/en/1907-33-1.html
https://commonchemistry.cas.org/detail?cas_rn=1907-33-1
https://parchem.com/chemical-supplier-distributor/lithium-tert-butoxide-015337
https://www.osti.gov/servlets/purl/1762407
https://www.masterorganicchemistry.com/2011/10/29/reagent-friday-kotbu/
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_Potassium_tert_Butoxide_for_the_Deprotonation_of_Terminal_Alkynes.pdf
https://pubs.rsc.org/en/content/articlelanding/2013/ra/c3ra23221b
https://www.researchgate.net/publication/244446858_Synthesis_Characterization_and_Catalytic_Studies_of_Lithium_Complexes_Efficient_Initiators_for_Ring-Opening_Polymerization_ofl-Lactide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1630018?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Reactivity with Water: It reacts violently with water and moisture, hydrolyzing to form tert-

butanol and lithium hydroxide.[10] Therefore, it must be handled under anhydrous conditions,

typically under an inert atmosphere of nitrogen or argon.[10]

Air Sensitivity: It is also sensitive to air, and prolonged exposure can lead to degradation.[1]

Experimental Protocols
Synthesis of Lithium tert-Butoxide from Lithium Metal
and tert-Butanol
This protocol describes the preparation of lithium tert-butoxide from lithium metal and tert-

butanol in tetrahydrofuran (THF).

Materials:

Lithium metal (1.7 g)

tert-Butanol (7.5 g), partially recrystallized to remove excess water

Anhydrous THF (36 mL), freshly distilled from a suitable drying agent (e.g.,

sodium/benzophenone or LiAlH₄)

Hexane

Argon or Nitrogen gas supply

Three-necked round-bottom flask (100 mL), oven-dried

Reflux condenser, oven-dried

Thermometer

Magnetic stir bar

Oil bath

Schlenk line or similar inert atmosphere setup
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Procedure:

Assemble the oven-dried three-necked flask with the reflux condenser, thermometer, and a

gas inlet connected to an argon or nitrogen line. Place the magnetic stir bar in the flask.

Flame-dry the entire apparatus under a flow of inert gas and allow it to cool to room

temperature.

Add 36 mL of anhydrous THF and 7.5 g of recrystallized tert-butanol to the flask.

Cut 1.7 g of lithium metal into small pieces and wash them with hexane to remove any

protective oil.

Quickly transfer the lithium pieces into the reaction flask against a counterflow of inert gas.

Heat the mixture in an oil bath to reflux (approximately 61-66 °C).[1] Hydrogen gas will be

evolved.

Once reflux begins, continue heating and stirring for approximately 3 hours, or until all the

lithium metal has reacted and the solution becomes clear or slightly cloudy.[1]

Allow the reaction mixture to cool to room temperature under the inert atmosphere.

The resulting solution of lithium tert-butoxide in THF can be used directly or the solvent can

be removed under vacuum to yield the solid product.[1]

α-Alkylation of Ketones with Primary Alcohols
This protocol details the lithium tert-butoxide-mediated α-alkylation of a ketone with a primary

alcohol, a transition-metal-free carbon-carbon bond-forming reaction.[8]

Materials:

Lithium tert-butoxide (1.0 mmol, 80 mg)

Ketone (e.g., acetophenone, 0.5 mmol)

Primary alcohol (e.g., benzyl alcohol, 0.75 mmol)
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Anhydrous toluene (2.0 mL)

Oven-dried Schlenk tube with a magnetic stir bar

Argon or Nitrogen gas supply

Saturated aqueous ammonium chloride (NH₄Cl) solution

Diethyl ether

Anhydrous sodium sulfate (Na₂SO₄)

Silica gel for column chromatography

Procedure:

To an oven-dried Schlenk tube containing a magnetic stir bar, add lithium tert-butoxide (80

mg, 1.0 mmol) and the ketone (if solid, 0.5 mmol).

Evacuate the tube and backfill with argon. Repeat this cycle three times.

Under a counterflow of argon, add the ketone (if liquid, 0.5 mmol), the primary alcohol (0.75

mmol), and anhydrous toluene (2.0 mL) via syringe.

Seal the Schlenk tube and place it in a preheated oil bath at 80-110 °C.

Stir the reaction mixture for 12 hours.

After 12 hours, remove the tube from the oil bath and allow it to cool to room temperature.

Quench the reaction by adding 5 mL of saturated aqueous NH₄Cl solution.

Extract the aqueous layer with diethyl ether (3 x 10 mL).

Combine the organic layers, dry over anhydrous Na₂SO₄, filter, and concentrate under

reduced pressure.

Purify the crude product by column chromatography on silica gel to obtain the α-alkylated

ketone.[11]
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Visualizations of Mechanisms and Workflows
Reaction Mechanisms
The following diagrams, generated using Graphviz, illustrate key reaction mechanisms

involving lithium tert-butoxide.
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Step 1: Deprotonation of Alcohol

Step 2: Oxidation to Aldehyde

Step 3: Enolate Formation

Step 4: Aldol Condensation

Step 5: Dehydration

Step 6: Reduction
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Lithium Alkoxide (RCH₂OLi)

 

Lithium Alkoxide (RCH₂OLi)

Lithium tert-Butoxide (LiO-t-Bu)  tert-Butanol (t-BuOH) 

Ketone (R'COCH₃)

Aldehyde (RCHO)
β-Hydride Elimination

Lithium Hydride (LiH)

Lithium Enolate

Lithium EnolateLiO-t-Bu t-BuOH

Aldol Adduct

Aldol AdductAldehyde (RCHO)
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Figure 1: Proposed mechanism for the lithium tert-butoxide-mediated α-alkylation of a ketone

with a primary alcohol.

Step 1: Ylide Formation Step 2: Nucleophilic Attack

Step 3: Ring Closure

Trimethylsulfonium Iodide ((CH₃)₃S⁺I⁻)

Sulfur Ylide ((CH₃)₂S⁺-CH₂⁻)
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Betaine Intermediate
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Click to download full resolution via product page

Figure 2: Mechanism of the Corey-Chaykovsky reaction for epoxide synthesis using a sulfur

ylide generated with a base like lithium tert-butoxide.
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Figure 3: Deprotonation of a terminal alkyne using lithium tert-butoxide to form a lithium

acetylide.

Experimental Workflow
The following diagram illustrates a typical workflow for setting up a reaction using the air- and

moisture-sensitive lithium tert-butoxide.

Figure 4: General experimental workflow for reactions involving lithium tert-butoxide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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